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Compound of Interest

4-O-Methyldopamine
Compound Name:
hydrochloride

Cat. No.: B053749

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-O-Methyldopamine hydrochloride, a derivative of the neurotransmitter dopamine, is a
compound of significant interest in pharmacological and neuroscience research. As a
metabolite of dopamine, it holds potential for elucidating novel pathways in neurotransmission
and for the development of therapeutic agents targeting the central nervous and cardiovascular
systems. This technical guide provides a comprehensive overview of 4-O-Methyldopamine
hydrochloride, including its chemical synonyms, physicochemical properties, detailed
experimental protocols for its study, and an exploration of its potential biological signaling
pathways.

Chemical Synonyms and Identifiers

For clarity and cross-referencing in research, 4-O-Methyldopamine hydrochloride is known
by several alternative names and identifiers.
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Type Identifier

) 5-(2-aminoethyl)-2-methoxyphenol
Systematic Name _
hydrochloride

Alternative Names 4-Methoxytyramine hydrochloride[1][2]

3-Hydroxy-4-methoxyphenethylamine
hydrochloride[1]

4-Methoxy-3-hydroxyphenethylamine
hydrochloride[3]

2-(3-Hydroxy-4-methoxyphenyl)ethanamine
hydrochloride[4]

5-(2-Aminoethyl)-2-methoxyphenol
Hydrochloride[4][5]

Phenol, 5-(2-aminoethyl)-2-methoxy-,
hydrochloride (1:1)[4]

Dopamine Hydrochloride - Impurity A
(Hydrochloride Salt)[4]

CAS Number 645-33-0[6]

Molecular Formula CoH13NO:2 - HCI[6]

Molecular Weight 203.67 g/mol [2]

Physicochemical Properties

Understanding the physicochemical properties of 4-O-Methyldopamine hydrochloride is
crucial for its handling, formulation, and interpretation in experimental settings.
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Property Value Source

Melting Point 207-211 °C [6]
DMF: 5 mg/mLDMSO: 5

Solubility mg/mLPBS (pH 7.2): 10 [7]
mg/mLEthanol: Slightly soluble

Appearance Solid [7]

pKa (Predicted) Amine: ~10.5Phenol: ~9.5 N/A

LogP (Predicted) ~1.2 N/A

Spectral Data

Spectral analysis is essential for the identification and characterization of 4-O-

Methyldopamine hydrochloride.

Technique

Data Highlights

Mass Spectrometry

Fragmentation patterns would likely show a
prominent molecular ion peak and characteristic
fragments resulting from cleavage of the

ethylamine side chain.

Infrared (IR) Spectroscopy

The IR spectrum is expected to exhibit
characteristic peaks for the phenolic -OH,
aromatic C-H, amine N-H, and C-O ether

stretches.

1H NMR Spectroscopy

The proton NMR spectrum would show distinct
signals for the aromatic protons, the methylene
protons of the ethylamine side chain, and the

methoxy group protons.

13C NMR Spectroscopy

The carbon NMR spectrum would display
signals corresponding to the aromatic carbons,
the ethylamine side chain carbons, and the

methoxy carbon.
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Experimental Protocols

This section details methodologies for key experiments that have been or could be conducted
to investigate the biological effects of 4-O-Methyldopamine hydrochloride.

Cell Viability Assay in SH-SY5Y Neuroblastoma Cells

This protocol is designed to assess the cytotoxic effects of 4-O-Methyldopamine
hydrochloride on the human neuroblastoma cell line SH-SY5Y.

Materials:
e SH-SY5Y cells

e Dulbecco's Modified Eagle Medium (DMEM) with 10% Fetal Bovine Serum (FBS) and 1%
penicillin-streptomycin

e 4-O-Methyldopamine hydrochloride

e 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) reagent
o Dimethyl sulfoxide (DMSOQO)

o 96-well plates

e CO:z2 incubator (37°C, 5% CO2)

e Microplate reader

Procedure:

o Cell Seeding: Seed SH-SY5Y cells into 96-well plates at a density of 1 x 10* cells per well
and incubate for 24 hours.

o Treatment: Prepare various concentrations of 4-O-Methyldopamine hydrochloride in
culture medium. Replace the existing medium with the treatment solutions and incubate for a
specified period (e.g., 24, 48, or 72 hours).
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e MTT Assay: Add MTT solution to each well and incubate for 4 hours at 37°C. The viable cells
will reduce the yellow MTT to purple formazan crystals.

e Solubilization: Remove the MTT solution and add DMSO to each well to dissolve the
formazan crystals.

o Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

e Analysis: Express cell viability as a percentage of the control (untreated cells).

Measurement of Blood Pressure in Rodents

This protocol describes the invasive measurement of blood pressure in rats or mice following
the administration of 4-O-Methyldopamine hydrochloride.

Materials:

o Wistar rats or C57BL/6 mice

e 4-O-Methyldopamine hydrochloride

» Anesthetic (e.g., urethane or a ketamine/xylazine cocktail)

e Saline solution (with heparin)

e Pressure transducer and data acquisition system

o Catheters

e Surgical instruments

Procedure:

o Anesthesia: Anesthetize the animal according to approved institutional protocols.

o Catheterization: Surgically implant a catheter into the carotid artery or femoral artery. The
catheter is filled with heparinized saline to prevent clotting and connected to a pressure
transducer.
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 Stabilization: Allow the animal to stabilize for a period to obtain a baseline blood pressure
reading.

e Drug Administration: Administer 4-O-Methyldopamine hydrochloride intravenously or
intraperitoneally.

o Data Recording: Continuously record the arterial blood pressure using the data acquisition
system.

e Analysis: Analyze the changes in systolic, diastolic, and mean arterial pressure from the
baseline following drug administration.

Assessment of Tremors and Rigidity in Mice

This protocol outlines a method to evaluate the induction of motor side effects like tremors and
rigidity in mice treated with 4-O-Methyldopamine hydrochloride.

Materials:

C57BL/6 mice

4-O-Methyldopamine hydrochloride

Observation chamber

Scoring system for tremors and rigidity

Procedure:

» Habituation: Place the mice in the observation chamber for a period to allow them to
acclimate to the environment.

e Drug Administration: Administer 4-O-Methyldopamine hydrochloride via an appropriate
route (e.g., intraperitoneal injection).

o Observation: Observe the mice for the onset, duration, and severity of tremors and rigidity at
specific time points after administration.
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e Scoring: Use a standardized scoring system to quantify the observed motor effects. For
example, a scale from 0 (no tremor) to 3 (severe, continuous tremor) can be used. Rigidity
can be assessed by measuring resistance to passive limb movement.

e Analysis: Compare the scores of the treated group to a vehicle-treated control group.

Potential Signaling Pathways and Mechanism of
Action

The precise signaling pathways and mechanism of action of 4-O-Methyldopamine
hydrochloride are not yet fully elucidated. However, based on its structural similarity to
dopamine and related compounds like methyldopa, several potential pathways can be
hypothesized.

Adrenergic Receptor Signaling

Given that the related compound methyldopa is known to be an alpha-2 adrenergic receptor
agonist, it is plausible that 4-O-Methyldopamine hydrochloride could also interact with
adrenergic receptors.[8][9] Activation of presynaptic a2-adrenergic receptors in the central
nervous system leads to a decrease in sympathetic outflow, resulting in reduced blood
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Caption: Hypothetical adrenergic signaling pathway for 4-O-Methyldopamine HCI.

Dopaminergic System Modulation

As a dopamine derivative, 4-O-Methyldopamine hydrochloride may directly or indirectly
modulate the dopaminergic system. It could potentially interact with dopamine receptors (D1-
like and D2-like families) or affect dopamine synthesis, reuptake, or metabolism. Its effects on
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motor function, such as inducing tremors, suggest a possible interaction with the nigrostriatal
dopamine pathway.
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Caption: Potential points of interaction of 4-O-Methyldopamine HCI in the dopaminergic
synapse.

Conclusion

4-0O-Methyldopamine hydrochloride is a valuable research compound with the potential to
impact our understanding of neuropharmacology and cardiovascular regulation. This guide has
provided a foundational overview of its chemical properties, methodologies for its biological
investigation, and hypothesized mechanisms of action. Further research is warranted to fully
elucidate its pharmacological profile and therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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